Cas no 104869-89-8 (Cyclopentanone, 2-(4-nitrophenyl)-)

• Product Name: Cyclopentanone, 2-(4-nitrophenyl)-
• CAS No: 104869-89-8
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 1146908
• PubChem ID: 13516744
• Update Time: 2025-04-20

Cyclopentanone, 2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 2-(4-nitrophenyl)-
• 104869-89-8
• 2-(4-nitrophenyl)cyclopentanone
• 2-(4-Nitrophenyl)cyclopentan-1-one

• Inchi： 1S/C11H11NO3/c13-11-3-1-2-10(11)8-4-6-9(7-5-8)12(14)15/h4-7,10H,1-3H2
• InChI Key： CNTWWEYDXOXZDB-UHFFFAOYSA-N
• SMILES： O=C1CCCC1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.9Ų